9-(2,4-dimethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 9-(2,4-dimethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C20H16FN5O4/c1-29-12-7-8-13(14(9-12)30-2)26-19-16(24-20(26)28)15(17(22)27)23-18(25-19)10-3-5-11(21)6-4-10/h3-9H,1-2H3,(H2,22,27)(H,24,28)
• InChI Key: JDQZJPLZTAEXSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=C(C=C4)F)OC
• Molecular Formula: C20H16FN5O4
• Molecular Weight: 409.4 g/mol

Description

9-(2,4-dimethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C20H16FN5O4 and its molecular weight is 409.377. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Advanced Polymeric Materials

A cornerstone of research involving 9-(2,4-dimethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide derivatives is the development of novel polymeric materials. For instance, the synthesis of new diphenylfluorene-based aromatic polyamides derived from similar compounds has been demonstrated, showing the potential for creating materials with high thermal stability and excellent solubility in organic solvents, paving the way for applications in high-performance polymers and electronics (Hsiao, Yang, & Lin, 1999). Similar research efforts have resulted in the creation of electrochromic and electrofluorescent polyamides, indicating significant advancements in materials with dual-switching capabilities for applications in smart windows and displays (Sun et al., 2016).

Applications in Drug Delivery Systems

Although the focus is not on drug use or dosage, it's worth noting that derivatives of this compound have been explored for their potential in creating prodrugs aimed at enhancing the delivery and efficacy of treatments. For example, research into lipophilic, acid-stable, adenosine deaminase-activated anti-HIV prodrugs shows the compound's utility in developing treatments with improved central nervous system penetration, a crucial aspect of enhancing therapeutic outcomes for neurologically based diseases (Driscoll et al., 1995).

Contributions to Electrochromic Materials

The compound and its derivatives have contributed to the synthesis of electrochromic materials, which change color upon electrical stimulation. This has significant implications for energy-saving technologies and the development of smart windows, showcasing the material's versatility in applications requiring reversible optical properties (Liou & Chang, 2008).